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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
nitrobenzenesulfonamide (CAS No. 121-52-8). The following sections detail the hazardous

properties, safe handling procedures, emergency response, and disposal of this compound,

tailored for a laboratory and drug development environment.

Chemical Identification and Physical Properties
3-Nitrobenzenesulfonamide is a chemical intermediate used in various synthetic processes.

[1] A summary of its key physical and chemical properties is provided below.
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Property Value Source

Molecular Formula C6H6N2O4S [2]

Molecular Weight 202.19 g/mol [2]

Appearance
Off-white to pale yellow

crystal/powder
[3][4]

Melting Point 166-168 °C [1]

Boiling Point 407.7±47.0 °C (Predicted) [4]

Solubility Insoluble in water. [5]

Hazard Identification and GHS Classification
3-Nitrobenzenesulfonamide is classified as a hazardous substance. The primary hazards are

skin, eye, and respiratory irritation.[1][2]

GHS Classification Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
Warning

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
Warning

Source:[1][2]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 3-nitrobenzenesulfonamide
to minimize exposure and ensure a safe laboratory environment.
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Engineering Controls
All handling of 3-nitrobenzenesulfonamide powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6][7]

Use a well-ventilated area for all procedures.[8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required.

PPE Category Item Specifications

Eye Protection
Safety goggles or glasses with

side shields

Must conform to EN 166 or

OSHA 29 CFR 1910.133

standards.[6][7]

Face Protection Face shield

Recommended when there is

a significant risk of splashing

or dust generation.[3][9]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice. Inspect gloves for

integrity before each use and

change them immediately

upon contamination.[6]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[6]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[1][4]
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Handling Procedures
Avoid all personal contact, including inhalation.[8]

Weigh and transfer the compound within a chemical fume hood to contain any dust.[6]

Avoid the formation of dust during handling.[7]

When handling, do not eat, drink, or smoke in the laboratory.[8][10]

Keep containers securely sealed when not in use.[8][10]

Wash hands thoroughly after handling.[3][7]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[10]

Keep containers tightly closed.[7]

Store locked up.[10][11]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[12][13]

Experimental and Emergency Protocols
Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and evacuate non-essential personnel.[3]

Ventilate: Ensure the area is well-ventilated.[6]

Don PPE: Put on the appropriate PPE, including respiratory protection.[6]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[3][6][7]
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Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.[6]

Report: Report the spill to the laboratory supervisor.[6]

First Aid Measures
Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[7]

[11]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Consult a physician.[7]

[11][14]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open.

Immediately consult a physician.[7][11]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[7][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon oxides (CO, CO2), and sulfur oxides.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]
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Disposal Considerations
All waste containing 3-nitrobenzenesulfonamide must be treated as hazardous waste.[6]

Dispose of contents and container in accordance with local, state, and federal regulations. Do

not let the product enter drains.[4]

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.
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Safe Handling Workflow for 3-Nitrobenzenesulfonamide

Preparation & Engineering Controls
- Work in a fume hood

- Ensure eyewash/shower access

Don Personal Protective Equipment (PPE)
- Safety goggles

- Lab coat
- Nitrile gloves

- Respirator (if needed)

Handling Operations
- Weigh and transfer in hood

- Avoid dust generation
- Keep containers closed

Post-Handling Procedures
- Decontaminate work area
- Dispose of waste properly

Personal Decontamination
- Remove PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Nitrobenzenesulfonamide.
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First Aid Procedures for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Give artificial respiration if needed.

Wash with soap and water for 15 min.
Remove contaminated clothing.

Rinse with water for 15 min.
Hold eyelids open.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 3-Nitrobenzenesulfonamide.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
- Sweep solid material
- Avoid generating dust

Collect and Place in
Sealed Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Report Spill to Supervisor

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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